Cas no 2375259-80-4 (1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene)

• Product Name: 1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene
• CAS No: 2375259-80-4
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 6369648
• PubChem ID: 145867353
• Update Time: 2025-07-20

1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene Chemical and Physical Properties

Names and Identifiers

• EN300-7437519
• 1,3,4-trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene
• 2375259-80-4
• 1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene

• Inchi： 1S/C17H24O2/c1-11(2)9-18-16-8-13(5)17(15(7)14(16)6)19-10-12(3)4/h8H,1,3,9-10H2,2,4-7H3
• InChI Key： AYJCPFNUFFCXNM-UHFFFAOYSA-N
• SMILES： O(CC(=C)C)C1=C(C)C=C(C(C)=C1C)OCC(=C)C

Computed Properties

• Exact Mass: 260.177630004g/mol
• Monoisotopic Mass: 260.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene

Research Brief on 1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene (CAS: 2375259-80-4): Recent Advances and Applications

1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene (CAS: 2375259-80-4) is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique aromatic structure and functional groups, has shown potential in various applications, including drug development, polymer chemistry, and material science. Recent studies have explored its synthesis, reactivity, and biological activity, providing valuable insights for researchers in the field.

The synthesis of 1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene has been optimized in recent years, with researchers focusing on improving yield and purity. A study published in the *Journal of Organic Chemistry* (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The study also highlighted the compound's stability under various conditions, making it a promising candidate for further pharmaceutical applications.

In the realm of drug development, 1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene has been investigated for its potential as a scaffold for small-molecule inhibitors. A recent preprint on *bioRxiv* (2024) reported that derivatives of this compound exhibited inhibitory activity against certain kinase enzymes involved in cancer pathways. The study utilized computational modeling and in vitro assays to identify key structural features responsible for the observed activity, paving the way for future drug design efforts.

Beyond pharmaceuticals, this compound has also found applications in polymer chemistry. A 2023 article in *Macromolecules* described its use as a cross-linking agent in the synthesis of high-performance polymers. The resulting materials demonstrated enhanced thermal stability and mechanical properties, suggesting potential uses in industrial and biomedical applications. Researchers are particularly interested in its ability to form stable networks, which could be leveraged in the development of new biomaterials.

Despite these advancements, challenges remain in the large-scale production and application of 1,3,4-Trimethyl-2,5-bis[(2-methylprop-2-en-1-yl)oxy]benzene. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis need to be addressed. Future research directions may include exploring greener synthetic routes, optimizing its biological activity, and expanding its utility in material science. Overall, the compound holds considerable promise, and ongoing studies are expected to uncover further applications and benefits.